Cas no 2171356-27-5 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2171356-27-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6049814
• PubChem ID: 165807814
• Update Time: 2025-07-18

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid
• 2171356-27-5
• EN300-1511308
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]bicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-2-7-23(26(31)30-25-17-13-12-16(14-17)24(25)27(32)33)29-28(34)35-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22-25H,2,7,12-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t16?,17?,23-,24?,25?/m1/s1
• InChI Key： HTYTZAKRZQQYSK-LCADDSQVSA-N
• SMILES： OC(C1C(C2CCC1C2)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo2.2.1heptane-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2171356-27-5 and Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid

The compound with the CAS number 2171356-27-5 and the product name 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The structural complexity of this compound is evident from its name, which highlights several key features. The presence of a bicyclo[2.2.1]heptane core suggests a rigid, three-dimensional scaffold that could contribute to high binding affinity and selectivity in biological targets. The (9H-fluoren-9-yl)methoxycarbonyl group is a common pharmacophore in drug design, known for its ability to enhance metabolic stability and solubility. Additionally, the amino and carboxylic acid functionalities provide opportunities for further derivatization and interaction with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Studies have shown that the rigid bicyclo[2.2.1]heptane framework can mimic natural product scaffolds, which are often associated with potent biological effects. The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely used in peptide synthesis due to its stability and ease of removal under mild conditions.

In the context of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. The amide linkage in its structure provides a versatile point for modification, allowing chemists to explore different pharmacological profiles by introducing various substituents. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

Current research in this area has focused on exploring the compound's interactions with specific biological targets. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The unique combination of structural features makes it an attractive candidate for further investigation into potential therapeutic applications.

The synthesis of this compound presents several challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce such molecules on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the bicyclo[2.2.1]heptane core with high enantioselectivity.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with its target proteins. These studies often involve the use of high-resolution crystal structures or homology models to predict how the molecule interacts at the atomic level. Such insights are crucial for optimizing the compound's potency and selectivity.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on natural products or their derivatives, highlighting their importance as starting points for new therapeutic agents. The bicyclo[2.2.1]heptane scaffold found in this compound is no exception, offering a promising platform for further development.

In conclusion, the compound with CAS number 2171356-27-5 and product name 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo[2.2.1]heptane-2-carboxylic acid represents a significant advancement in medicinal chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in future therapeutic innovations.